Cas no 74718-16-4 (Pyridine,4-(5-phenyl-2-oxazolyl)-)

• Product Name: Pyridine,4-(5-phenyl-2-oxazolyl)-
• CAS No: 74718-16-4
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 566179
• PubChem ID: 156519
• Update Time: 2025-04-19

Pyridine,4-(5-phenyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(5-phenyl-2-oxazolyl)-
• 5-Phenyl-2-(4-Pyridyl)Oxazole
• 5-phenyl-2-pyridin-4-yl-1,3-oxazole
• 2-(4-pyridyl)-5-phenyl-oxazole
• 2-(4-Pyridyl)-5-phenyloxazole
• 4(5-phenyl-2-oxazolyl)pyridine
• 4-(5-phenyl-oxazol-2-yl)-pyridine
• 4-PyPo
• 5-phenyl-2-(pyridin-4-yl)-oxazole
• 5-Phenyl-2-(pyridin-4-yl)oxazole
• AC1L4GCU
• AG-G-97302
• CTK5E0389
• ST058123
• SureCN3025349
• HGEXVTDKVHLPRZ-UHFFFAOYSA-N
• 5-phenyl-2-(4-pyridyl)-1,3-oxazole
• Pyridine, 4-(5-phenyl-2-oxazolyl)-
• 2-(4-Pyridyl)-5-phenyl-oxazol
• DTXSID90225700
• 5-PHENYL-2-(4-PYRIDYL)OXAZOLE 99
• 4-(5-Phenyl-2-oxazolyl)pyridine
• 74718-16-4
• AKOS003616314
• FT-0735476
• InChI=1/C14H10N2O/c1-2-4-11(5-3-1)13-10-16-14(17-13)12-6-8-15-9-7-12/h1-10
• SCHEMBL3025349
• 4-(5-Phenyl-1,3-oxazol-2-yl)pyridine #

• Inchi： 1S/C14H10N2O/c1-2-4-11(5-3-1)13-10-16-14(17-13)12-6-8-15-9-7-12/h1-10H
• InChI Key： HGEXVTDKVHLPRZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)=NC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.0794
• Monoisotopic Mass: 222.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Pyridine,4-(5-phenyl-2-oxazolyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：